Ethyl 2-(2-(1-benzyl-2-oxo-1,2-dihydropyridine-3-carboxamido)thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[(1-benzyl-2-oxopyridine-3-carbonyl)amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C20H19N3O4S/c1-2-27-17(24)11-15-13-28-20(21-15)22-18(25)16-9-6-10-23(19(16)26)12-14-7-4-3-5-8-14/h3-10,13H,2,11-12H2,1H3,(H,21,22,25)
• InChI Key: BVECOIPFJNABMO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ester group (from the “ethyl acetate” part of the name), a thiazole ring (a type of heterocyclic ring containing nitrogen and sulfur), and a 1,2-dihydropyridine ring (a type of nitrogen-containing heterocyclic ring). These functional groups suggest that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the thiazole ring might be formed in one step, the dihydropyridine ring in another, and the ester group in another. The exact methods would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely quite complex. The presence of multiple rings and functional groups means that the molecule may have a rigid and possibly stereochemically complex structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present. For example, the ester group might be susceptible to hydrolysis or other reactions typical of esters. The nitrogen in the thiazole and dihydropyridine rings might also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of an ester group might make it somewhat polar, affecting its solubility in various solvents. The aromatic rings could contribute to its UV/Vis absorption spectrum.

Scientific Research Applications

Antarctic Scientific Research

• Application : Researchers have utilized unmanned aerial vehicles (UAVs) equipped with sensors to study the Antarctic environment. .

Oculomotor Research

• Application : EBDTA could be used in pupillometry studies, where changes in pupil size correlate with cognitive load or emotional responses. .

Climate Change Adaptation

• Application : EBDTA, when combined with other technologies, could contribute to climate adaptation strategies. .

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific biological targets it interacts with. Without more specific information, it’s difficult to predict exactly what this mechanism might be.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, it might be interesting to explore its potential uses in medicine or materials science, given the interesting functional groups it contains.